Cas no 2229017-64-3 ((2-methyl-2H-indazol-3-yl)methanethiol)

• Product Name: (2-methyl-2H-indazol-3-yl)methanethiol
• CAS No: 2229017-64-3
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6369412
• PubChem ID: 165693613
• Update Time: 2025-05-20

(2-methyl-2H-indazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-indazol-3-yl)methanethiol
• EN300-1800851
• 2229017-64-3

• Inchi： 1S/C9H10N2S/c1-11-9(6-12)7-4-2-3-5-8(7)10-11/h2-5,12H,6H2,1H3
• InChI Key： RGPLCNULPVUWKM-UHFFFAOYSA-N
• SMILES： SCC1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.8Ų

Additional information on (2-methyl-2H-indazol-3-yl)methanethiol

Chemical Profile of (2-methyl-2H-indazol-3-yl)methanethiol (CAS No. 2229017-64-3)

(2-methyl-2H-indazol-3-yl)methanethiol, with the CAS number 2229017-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development.

The molecular structure of (2-methyl-2H-indazol-3-yl)methanethiol features a fused indazole ring system with a methyl substituent at the 2-position and a thiol (-SH) functional group at the 3-position. This unique arrangement contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The thiol group, in particular, is highly reactive and can participate in various chemical transformations, including nucleophilic substitution reactions, disulfide bond formation, and metal coordination, which are pivotal in medicinal chemistry.

In recent years, there has been growing interest in indazole derivatives due to their reported pharmacological effects. Studies have suggested that compounds within this class exhibit a range of biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiol group in (2-methyl-2H-indazol-3-yl)methanethiol may enhance its interaction with biological targets, potentially leading to novel therapeutic applications.

One of the most compelling aspects of (2-methyl-2H-indazol-3-yl)methanethiol is its role as a building block in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop new drug candidates targeting various diseases. For instance, recent studies have explored its use in designing inhibitors for enzymes involved in cancer metabolism. The reactivity of the thiol group allows for the facile introduction of additional functional groups, enabling the creation of molecules with tailored biological properties.

The synthesis of (2-methyl-2H-indazol-3-yl)methanethiol typically involves multi-step organic reactions, often starting from commercially available precursors such as 2-methylindazole. The introduction of the thiol group is commonly achieved through nucleophilic substitution or reduction reactions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These techniques are essential for producing high-purity samples suitable for further biological evaluation.

The pharmacological evaluation of (2-methyl-2H-indazol-3-yl)methanethiol has been a focus of several recent research endeavors. In vitro studies have demonstrated its potential as an antimicrobial agent against various bacterial strains. Additionally, preliminary in vivo experiments suggest that it may exhibit anti-inflammatory effects by modulating key signaling pathways. These findings highlight the compound's promise as a lead molecule for drug discovery programs targeting infectious diseases and inflammatory disorders.

The structural features of (2-methyl-2H-indazol-3-yl)methanethiol also make it an interesting candidate for developing radiolabeled probes used in diagnostic imaging. The thiol group can be readily labeled with radioisotopes such as sulfur-35 or technetium-99m, allowing for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) studies. Such applications could provide valuable insights into the biological distribution and metabolism of indazole derivatives.

In conclusion, (2-methyl-2H-indazol-3-yl)methanethiol (CAS No. 2229017-64-3) represents a significant compound in pharmaceutical chemistry due to its unique structural attributes and potential biological activities. Its role as a synthetic intermediate and its applications in drug discovery underscore its importance in modern medicinal chemistry research. As further studies continue to elucidate its pharmacological properties and synthetic utility, this compound is likely to remain a cornerstone in the development of novel therapeutic agents.